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Compound of Interest

Compound Name: ICG-amine

Cat. No.: B14753710

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the proper disposal of ICG-amine, a near-infrared fluorescent probe. Adherence to these
procedures is crucial for minimizing environmental impact and maintaining a safe workspace.

Immediate Safety and Handling Precautions

Before handling ICG-amine, it is imperative to be familiar with its safety profile. Always consult
the Safety Data Sheet (SDS) for the most comprehensive information.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.[1][2]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[2]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[1]

Body Protection: Wear a lab coat or other suitable protective clothing.[2]

Handle ICG-amine in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust particles.[1] Avoid contact with skin, eyes, and clothing.[1]

Hazard Summary
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The following table summarizes the key hazard information for Indocyanine Green (ICG), a
closely related compound to ICG-amine.

Hazard Classification Description Primary Route of Exposure

Skin Irritation Causes skin irritation.[3][4] Skin contact

o Causes serious eye irritation.
Eye Irritation Eye contact

[3]4]

. o May cause respiratory '
Respiratory Irritation T Inhalation of dust
irritation.[1][2]

In case of exposure:

o Skin Contact: Wash off immediately with plenty of water. If skin irritation persists, seek
medical advice.[1][2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get medical attention if irritation persists.[1][2]

[3]

¢ Inhalation: Remove the person to fresh air. If you feel unwell, call a poison center or doctor.

[1][2]

¢ Ingestion: Rinse mouth and seek medical attention. Do not induce vomiting.[1][3]

Step-by-Step Disposal Protocol

The proper disposal of ICG-amine waste is critical. The following protocol outlines general
procedures and should be adapted to comply with your institution's specific policies and local
regulations. Discharge into the environment must be avoided.[5]

Step 1: Waste ldentification and Segregation

« |dentify all waste streams containing ICG-amine. This includes unused or expired product,
contaminated labware (e.g., pipette tips, vials), and solutions.
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o Segregate ICG-amine waste from other chemical waste streams to prevent incompatible
mixtures. Keep solid and liquid waste in separate containers.[6]

Step 2: Containerization

e Use chemically compatible and leak-proof containers for waste collection. Plastic containers
are often preferred for chemical waste.[6]

e The container must be in good condition with a secure, tight-fitting lid.[6]
Step 3: Labeling

o Clearly label the waste container with "Hazardous Waste" (if applicable according to your
institution's guidelines) and the full chemical name, "ICG-amine".[6]

e If it is a mixture, indicate all components and their approximate percentages.[6]
Step 4: Storage

» Store the waste container in a designated and clearly marked Satellite Accumulation Area
(SAA).

o Ensure the storage area has secondary containment to capture any potential leaks.[6]
o Keep the container closed at all times, except when adding waste.[5][6]
Step 5: Disposal

» Arrange for the collection of the waste by your institution's Environmental Health and Safety
(EHS) department or a licensed waste disposal contractor.[6]

e Do not dispose of ICG-amine down the drain or in the regular trash.[5][4]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ICG-amine waste.
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ICG-amine Waste Disposal Workflow
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Caption: Workflow for the proper disposal of ICG-amine waste.
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Disclaimer: This guide provides general recommendations. Always consult your institution's
specific waste disposal policies and local, state, and federal regulations to ensure full
compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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